Cas no 2385935-66-8 (4-Formylthiophene-2-sulfonyl chloride)

• Product Name: 4-Formylthiophene-2-sulfonyl chloride
• CAS No: 2385935-66-8
• MF: C₅H₃ClO₃S₂
• MW: 210.658518075943
• CID: 6235703
• PubChem ID: 165994558
• Update Time: 2025-06-07

4-Formylthiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-formylthiophene-2-sulfonyl chloride
• 2385935-66-8
• EN300-7438179
• 4-Formylthiophene-2-sulfonyl chloride

• Inchi： 1S/C5H3ClO3S2/c6-11(8,9)5-1-4(2-7)3-10-5/h1-3H
• InChI Key： ARCLRQHMMBTZRU-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C=O)=CS1)(=O)=O

Computed Properties

• Exact Mass: 209.9212140g/mol
• Monoisotopic Mass: 209.9212140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.8Ų

Additional information on 4-Formylthiophene-2-sulfonyl chloride

4-Formylthiophene-2-sulfonyl Chloride (CAS No. 2385935-66-8): A Comprehensive Overview

4-Formylthiophene-2-sulfonyl chloride (CAS No. 2385935-66-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique functional groups, offers a wide range of applications in the development of novel pharmaceuticals, advanced materials, and chemical intermediates.

The molecular structure of 4-formylthiophene-2-sulfonyl chloride consists of a thiophene ring substituted with a formyl group at the 4-position and a sulfonyl chloride group at the 2-position. The presence of these functional groups imparts distinct chemical reactivity and physical properties to the molecule, making it an attractive building block for various synthetic transformations.

In recent years, the use of 4-formylthiophene-2-sulfonyl chloride in organic synthesis has been extensively explored. One notable application is its role as a key intermediate in the synthesis of thiophene-based compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound in the synthesis of novel antitumor agents. The researchers demonstrated that 4-formylthiophene-2-sulfonyl chloride can be efficiently converted into a series of thiophene derivatives with potent anticancer activity against various human cancer cell lines.

Beyond its medicinal applications, 4-formylthiophene-2-sulfonyl chloride has also found utility in the development of advanced materials. A recent study published in Advanced Materials (2022) highlighted the use of this compound as a precursor for the synthesis of conjugated polymers with tunable electronic properties. The researchers synthesized a series of conjugated polymers using 4-formylthiophene-2-sulfonyl chloride as a key monomer and demonstrated their potential applications in organic photovoltaic devices and field-effect transistors.

The synthetic versatility of 4-formylthiophene-2-sulfonyl chloride is further exemplified by its use in the preparation of functionalized thiophenes for catalytic applications. A study published in Catalysis Science & Technology (2023) reported the synthesis of a novel catalyst derived from this compound. The catalyst exhibited high activity and selectivity in the catalytic oxidation of alcohols to aldehydes and ketones, making it a promising candidate for industrial applications.

In addition to its synthetic applications, 4-formylthiophene-2-sulfonyl chloride has been studied for its potential as a chemical probe in biological systems. Research published in Bioorganic & Medicinal Chemistry Letters (2021) explored the use of this compound as a tool for investigating protein-protein interactions. The study demonstrated that 4-formylthiophene-2-sulfonyl chloride-based probes could selectively label specific protein targets, providing valuable insights into their biological functions.

The physical properties of 4-formylthiophene-2-sulfonyl chloride, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in various synthetic processes and applications. For example, its solubility in common organic solvents like dichloromethane and dimethylformamide makes it suitable for solution-phase reactions, while its thermal stability allows for high-yield transformations under mild conditions.

The safety and handling guidelines for 4-formylthiophene-2-sulfonyl chloride are essential considerations for researchers working with this compound. It is important to handle this compound with appropriate personal protective equipment (PPE) and to store it under dry conditions to prevent hydrolysis. Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

In conclusion, 4-formylthiophene-2-sulfonyl chloride (CAS No. 2385935-66-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and chemical reactivity make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.